Cas no 709649-60-5 (methyl(2,4,5-trimethylphenyl)methylamine)

• Product Name: methyl(2,4,5-trimethylphenyl)methylamine
• CAS No: 709649-60-5
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 3374276
• PubChem ID: 43225168
• Update Time: 2025-10-29

methyl(2,4,5-trimethylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, N,2,4,5-TETRAMETHYL-
• n-Methyl-1-(2,4,5-trimethylphenyl)methanamine
• methyl(2,4,5-trimethylphenyl)methylamine
• AKOS009023591
• DTXSID701286852
• 709649-60-5
• N,2,4,5-Tetramethylbenzenemethanamine
• methyl[(2,4,5-trimethylphenyl)methyl]amine
• CS-0279610
• DB-087791
• EN300-1869594
• SCHEMBL1251782

• Inchi： 1S/C11H17N/c1-8-5-10(3)11(7-12-4)6-9(8)2/h5-6,12H,7H2,1-4H3
• InChI Key： VVXIJEQUGIMYQW-UHFFFAOYSA-N
• SMILES： N(C)CC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on methyl(2,4,5-trimethylphenyl)methylamine

Methyl(2,4,5-trimethylphenyl)methylamine and Its Applications in Modern Chemical Research

Methyl(2,4,5-trimethylphenyl)methylamine, a compound with the CAS number 709649-60-5, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this amine derivative includes a benzene ring substituted with three methyl groups at the 2, 4, and 5 positions, which contributes to its distinct reactivity and interaction capabilities.

The synthesis and characterization of methyl(2,4,5-trimethylphenyl)methylamine have been subjects of extensive study in recent years. Researchers have been particularly interested in its role as an intermediate in the production of more complex molecules. The presence of multiple methyl groups enhances the compound's stability while also making it a versatile building block for further chemical modifications. This has opened up new avenues for the development of novel pharmaceuticals and agrochemicals.

In the realm of pharmaceutical research, methyl(2,4,5-trimethylphenyl)methylamine has shown promise as a precursor for drugs targeting neurological disorders. Its structural analogs have been investigated for their potential to interact with specific biological receptors, thereby modulating neural activity. Recent studies have highlighted its role in the synthesis of compounds that exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases. These findings suggest that derivatives of this compound could serve as lead candidates for future drug development.

The compound's unique properties also make it valuable in materials science. Researchers have explored its use as a monomer in the polymerization process to create novel materials with enhanced thermal and mechanical properties. The rigid aromatic ring structure combined with the amine functionality provides a framework that can be tailored for specific applications in coatings, adhesives, and advanced composites. This interdisciplinary approach underscores the importance of methyl(2,4,5-trimethylphenyl)methylamine in both life sciences and materials engineering.

Moreover, the environmental impact of using this compound has been a focus of recent investigations. Studies have examined its biodegradability and toxicity profile to ensure that its application does not pose significant risks to ecosystems. The results indicate that when handled and disposed of properly, methyl(2,4,5-trimethylphenyl)methylamine is relatively safe for industrial use. However, ongoing research aims to further minimize its environmental footprint by developing more sustainable synthetic routes.

The industrial production of methyl(2,4,5-trimethylphenyl)methylamine has also seen advancements in recent years. Innovations in catalytic processes have enabled more efficient synthesis methods, reducing costs and improving yields. These improvements are crucial for scaling up production to meet the growing demand from various industries. Additionally, green chemistry principles have been integrated into manufacturing processes to reduce waste and energy consumption.

Future research directions for methyl(2,4,5-trimethylphenyl)methylamine include exploring its potential in drug discovery beyond neurological applications. Its structural flexibility allows for modifications that could lead to compounds targeting other therapeutic areas such as cancer and infectious diseases. Collaborative efforts between chemists and biologists are essential to harness this potential fully.

In conclusion, methyl(2,4,5-trimethylphenyl)methylamine (CAS no 709649-60-5) is a multifaceted compound with significant implications across multiple scientific fields. Its role as an intermediate in pharmaceutical synthesis, its applications in materials science, and its environmental considerations highlight its importance in modern research. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further.